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Compound of Interest

Compound Name: ArnicolideC

Cat. No.: B2391175 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Arnicolide C, a sesquiterpene lactone primarily isolated from Centipeda minima, has emerged

as a compound of significant interest in oncological and immunological research. This technical

guide provides a comprehensive overview of its chemical properties, biological activities, and

underlying mechanisms of action. Detailed experimental protocols and quantitative data are

presented to support further investigation and potential therapeutic development.

Chemical and Physical Properties
Arnicolide C is a naturally occurring sesquiterpene lactone. Its fundamental chemical and

physical properties are summarized below.
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Property Value Reference(s)

CAS Number 34532-67-7 [1][2][3][4][5]

Molecular Formula C₁₉H₂₆O₅ [1][2]

Molecular Weight 334.41 g/mol [1][2][3][4]

Synonym Isobutyroylplenolin [1]

Botanical Source
Centipeda minima (L.) A.Br.et

Aschers
[1]

Compound Type Terpenoid [1]

Purity 95% - >98% (HPLC) [1][2]

Solubility

Soluble in DMSO, Chloroform,

Dichloromethane, Ethyl

Acetate, Acetone

[2][5]

Biological Activity and Therapeutic Potential
Arnicolide C has demonstrated a range of biological activities, with its anti-cancer properties

being the most extensively studied. It also exhibits notable anti-inflammatory and anti-allergic

effects.

Anticancer Activity
Arnicolide C exerts cytotoxic effects across a variety of cancer cell lines, primarily through the

induction of apoptosis and cell cycle arrest. Its efficacy as a chemosensitizing agent is also

under investigation.

2.1.1. Cytotoxicity in Breast Cancer

Studies have shown that Arnicolide C inhibits the proliferation of several breast cancer cell lines

in a dose-dependent manner. The half-maximal inhibitory concentrations (IC₅₀) are presented

below.
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Cell Line IC₅₀ (µM) Reference(s)

HCC-1806 8.50 [6]

MDA-MB-468 8.13 [6]

MDA-MB-231 14.51 [6]

SKBR3 8.02 [6]

2.1.2. Activity in Nasopharyngeal Carcinoma

Arnicolide C has been shown to inhibit the viability of nasopharyngeal carcinoma (NPC) cells in

a concentration- and time-dependent manner. While specific IC₅₀ values for Arnicolide C are

not detailed in the primary literature, a related compound, Arnicolide D, demonstrated potent

activity with IC₅₀ values of 4.26 µM, 0.99 µM, and 0.83 µM in CNE-2 cells after 24, 48, and 72

hours of treatment, respectively[1]. This suggests that Arnicolide C likely possesses significant

anti-NPC activity.

2.1.3. Effects on Non-Small Cell Lung Cancer (NSCLC)

In NSCLC, Arnicolide C acts as a chemosensitizer, enhancing the cytotoxic effects of DNA

cross-linking drugs like cisplatin. It achieves this by suppressing the DNA damage response.

While specific IC50 values for Arnicolide C alone in NSCLC cell lines were not found, its

synergistic effects with other chemotherapeutic agents are a key area of its potential

application.

2.1.4. Activity in Hepatocellular Carcinoma (HCC)

Arnicolide C has been shown to inhibit the proliferation of hepatocellular carcinoma cells. The

underlying mechanism involves the induction of ROS-mediated modulation of the PI3K/Akt and

MAPK pathways, leading to the suppression of the MYC oncogene.

Anti-inflammatory and Anti-allergic Activity
Beyond its anticancer effects, Arnicolide C has been reported to possess significant anti-

inflammatory and anti-allergic properties. However, detailed quantitative data on its impact on

pro-inflammatory cytokine levels (e.g., TNF-α, IL-1β, IL-6) are still emerging.
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Mechanisms of Action and Signaling Pathways
Arnicolide C modulates several key signaling pathways implicated in cancer cell proliferation,

survival, and DNA repair.

Breast Cancer: Targeting 14-3-3θ and Downstream
Pathways
In breast cancer cells, Arnicolide C has been found to bind to the 14-3-3θ protein. This

interaction leads to a reduction in 14-3-3θ expression and subsequent inhibition of its

downstream pro-proliferative signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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